Cas no 1701910-82-8 (tert-butyl 3-bromo-4-(3-bromophenyl)methoxypyrrolidine-1-carboxylate)

Tert-butyl 3-bromo-4-(3-bromophenyl)methoxypyrrolidine-1-carboxylate is a brominated pyrrolidine derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and a methoxy-substituted phenyl ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of two bromine atoms enhances its reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The Boc group offers stability while allowing selective deprotection under mild acidic conditions. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science. The compound is typically handled under inert conditions to preserve its integrity.
tert-butyl 3-bromo-4-(3-bromophenyl)methoxypyrrolidine-1-carboxylate structure
1701910-82-8 structure
Product Name:tert-butyl 3-bromo-4-(3-bromophenyl)methoxypyrrolidine-1-carboxylate
CAS No:1701910-82-8
MF:C16H21Br2NO3
MW:435.150843381882
CID:6147785
PubChem ID:104969751
Update Time:2025-06-12

tert-butyl 3-bromo-4-(3-bromophenyl)methoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-bromo-4-(3-bromophenyl)methoxypyrrolidine-1-carboxylate
    • 1701910-82-8
    • EN300-1135463
    • tert-butyl 3-bromo-4-[(3-bromophenyl)methoxy]pyrrolidine-1-carboxylate
    • Inchi: 1S/C16H21Br2NO3/c1-16(2,3)22-15(20)19-8-13(18)14(9-19)21-10-11-5-4-6-12(17)7-11/h4-7,13-14H,8-10H2,1-3H3
    • InChI Key: ZJWLIPIVOQQVSA-UHFFFAOYSA-N
    • SMILES: BrC1CN(C(=O)OC(C)(C)C)CC1OCC1C=CC=C(C=1)Br

Computed Properties

  • Exact Mass: 434.98677g/mol
  • Monoisotopic Mass: 432.98882g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 38.8Ų

tert-butyl 3-bromo-4-(3-bromophenyl)methoxypyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1135463-0.05g
tert-butyl 3-bromo-4-[(3-bromophenyl)methoxy]pyrrolidine-1-carboxylate
1701910-82-8 95%
0.05g
$888.0 2023-10-26
Enamine
EN300-1135463-0.1g
tert-butyl 3-bromo-4-[(3-bromophenyl)methoxy]pyrrolidine-1-carboxylate
1701910-82-8 95%
0.1g
$930.0 2023-10-26
Enamine
EN300-1135463-0.25g
tert-butyl 3-bromo-4-[(3-bromophenyl)methoxy]pyrrolidine-1-carboxylate
1701910-82-8 95%
0.25g
$972.0 2023-10-26
Enamine
EN300-1135463-0.5g
tert-butyl 3-bromo-4-[(3-bromophenyl)methoxy]pyrrolidine-1-carboxylate
1701910-82-8 95%
0.5g
$1014.0 2023-10-26
Enamine
EN300-1135463-1.0g
tert-butyl 3-bromo-4-[(3-bromophenyl)methoxy]pyrrolidine-1-carboxylate
1701910-82-8
1g
$1371.0 2023-06-09
Enamine
EN300-1135463-2.5g
tert-butyl 3-bromo-4-[(3-bromophenyl)methoxy]pyrrolidine-1-carboxylate
1701910-82-8 95%
2.5g
$2071.0 2023-10-26
Enamine
EN300-1135463-5.0g
tert-butyl 3-bromo-4-[(3-bromophenyl)methoxy]pyrrolidine-1-carboxylate
1701910-82-8
5g
$3977.0 2023-06-09
Enamine
EN300-1135463-10.0g
tert-butyl 3-bromo-4-[(3-bromophenyl)methoxy]pyrrolidine-1-carboxylate
1701910-82-8
10g
$5897.0 2023-06-09
Enamine
EN300-1135463-1g
tert-butyl 3-bromo-4-[(3-bromophenyl)methoxy]pyrrolidine-1-carboxylate
1701910-82-8 95%
1g
$1057.0 2023-10-26
Enamine
EN300-1135463-5g
tert-butyl 3-bromo-4-[(3-bromophenyl)methoxy]pyrrolidine-1-carboxylate
1701910-82-8 95%
5g
$3065.0 2023-10-26

Additional information on tert-butyl 3-bromo-4-(3-bromophenyl)methoxypyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-bromo-4-(3-bromophenyl)methoxypyrrolidine-1-carboxylate (CAS No. 1701910-82-8)

Tert-butyl 3-bromo-4-(3-bromophenyl)methoxypyrrolidine-1-carboxylate (CAS No. 1701910-82-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of multiple bromine atoms and a pyrrolidine core makes it a versatile building block for medicinal chemists exploring novel therapeutic agents.

The molecular structure of tert-butyl 3-bromo-4-(3-bromophenyl)methoxypyrrolidine-1-carboxylate encompasses a pyrrolidine ring substituted with a bromo group at the 3-position, an methoxy group at the 4-position, and a tert-butyl ester moiety at the 1-position. Additionally, the presence of a 3-bromophenyl group further enhances its complexity and potential reactivity. This unique arrangement of functional groups allows for diverse chemical transformations, making it an invaluable asset in synthetic organic chemistry.

In recent years, there has been a surge in research focused on developing new therapeutic strategies for neurological disorders, including Alzheimer's disease and Parkinson's disease. The pyrrolidine scaffold is particularly noteworthy in this context, as it has been extensively studied for its potential to modulate neurotransmitter systems. The compound tert-butyl 3-bromo-4-(3-bromophenyl)methoxypyrrolidine-1-carboxylate is being explored as a precursor in the synthesis of novel ligands that target specific neurotransmitter receptors.

One of the most compelling aspects of this compound is its utility in the development of small-molecule inhibitors. The bromine atoms at the 3-position and 4-position provide handles for further functionalization, enabling chemists to design molecules with enhanced binding affinity and selectivity. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against enzymes implicated in neurodegenerative diseases. For instance, modifications to the pyrrolidine ring have led to the discovery of compounds that inhibit acetylcholinesterase, an enzyme crucial for maintaining acetylcholine levels in the brain.

The tert-butyl ester group at the 1-position of tert-butyl 3-bromo-4-(3-bromophenyl)methoxypyrrolidine-1-carboxylate also plays a critical role in its reactivity. This ester can be hydrolyzed to yield a carboxylic acid derivative, which can then be further functionalized through various chemical reactions such as amidation or coupling with other pharmacophores. This flexibility makes it an excellent starting point for generating libraries of compounds for high-throughput screening.

Advances in computational chemistry have further enhanced the utility of this compound in drug discovery. Molecular modeling studies have shown that modifications to the pyrrolidine ring can significantly alter the binding properties of potential drug candidates. By leveraging these insights, researchers can design analogs of tert-butyl 3-bromo-4-(3-bromophenyl)methoxypyrrolidine-1-carboxylate that exhibit improved pharmacokinetic profiles and reduced side effects.

The synthesis of tert-butyl 3-bromo-4-(3-bromophenyl)methoxypyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine atoms into the pyrrolidine ring necessitates careful selection of reagents and catalysts to ensure high yields and minimal byproduct formation. Recent innovations in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In conclusion, tert-butyl 3-bromo-4-(3-bromophenyl)methoxypyrrolidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and versatile reactivity make it an indispensable tool for researchers developing novel therapeutic agents. As our understanding of neurological disorders continues to evolve, compounds like this will play an increasingly important role in shaping future treatment strategies.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk